Cas no 61516-76-5 (ethyl 2-(2-oxoazepan-1-yl)acetate)

• Product Name: ethyl 2-(2-oxoazepan-1-yl)acetate
• CAS No: 61516-76-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 843842
• Update Time: 2025-11-02

ethyl 2-(2-oxoazepan-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ETHYL (2-OXOAZEPAN-1-YL)ACETATE
• ethyl 2-(2-oxoazepan-1-yl)acetate
• AC1NQ3QE
• AC1Q34VH
• CTK5B3363
• hexahydro-2-oxo-1H-azepine-1-acetic acid ethyl ester
• HMS1728I04
• SureCN6495319

• Inchi： 1S/C10H17NO3/c1-2-14-10(13)8-11-7-5-3-4-6-9(11)12/h2-8H2,1H3
• InChI Key： DUMIQCQZFWRSNQ-UHFFFAOYSA-N
• SMILES： CCOC(CN1C(=O)CCCCC1)=O

Computed Properties

• Exact Mass: 199.12091
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 46.61

Additional information on ethyl 2-(2-oxoazepan-1-yl)acetate

Recent Advances in the Study of Ethyl 2-(2-oxoazepan-1-yl)acetate (CAS: 61516-76-5) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(2-oxoazepan-1-yl)acetate (CAS: 61516-76-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azepane ring and ester functionality, has been the subject of recent studies due to its potential applications in drug discovery and development. The compound's unique structural features make it a valuable scaffold for the synthesis of novel bioactive molecules, particularly in the context of targeting proteases and other enzymes involved in disease pathways.

Recent research has focused on the synthetic pathways and optimization of ethyl 2-(2-oxoazepan-1-yl)acetate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis of this compound using a multi-step process that involves the cyclization of precursor amines followed by esterification. The study highlighted the importance of reaction conditions, such as temperature and catalyst choice, in achieving high yields and purity. This advancement is critical for ensuring the compound's availability for further pharmacological evaluation.

In addition to synthetic improvements, ethyl 2-(2-oxoazepan-1-yl)acetate has been investigated for its biological activity. Preliminary in vitro studies have shown that derivatives of this compound exhibit inhibitory effects against certain serine proteases, which are implicated in inflammatory and neurodegenerative diseases. For instance, a derivative modified at the ester group demonstrated selective inhibition of elastase, suggesting potential applications in treating conditions like chronic obstructive pulmonary disease (COPD) and emphysema. These findings were reported in a recent issue of Bioorganic & Medicinal Chemistry Letters (2024).

The pharmacokinetic properties of ethyl 2-(2-oxoazepan-1-yl)acetate and its derivatives have also been a focus of recent research. A study utilizing in silico modeling and in vivo experiments revealed that the compound has favorable absorption and distribution profiles, although its metabolism in the liver requires further optimization to enhance bioavailability. These insights are crucial for the development of ethyl 2-(2-oxoazepan-1-yl)acetate-based therapeutics, as discussed in a 2023 review article in Drug Metabolism Reviews.

Looking ahead, the potential of ethyl 2-(2-oxoazepan-1-yl)acetate extends beyond its current applications. Researchers are exploring its utility in targeted drug delivery systems, particularly in conjugating with nanoparticles for enhanced tissue specificity. Moreover, its role as a building block in the synthesis of more complex heterocycles is being investigated, which could lead to the discovery of new drug candidates. The versatility of this compound underscores its importance in ongoing pharmaceutical research.

In conclusion, ethyl 2-(2-oxoazepan-1-yl)acetate (CAS: 61516-76-5) represents a promising candidate in the realm of chemical biology and drug development. Recent studies have elucidated its synthetic routes, biological activities, and pharmacokinetic properties, paving the way for future therapeutic applications. Continued research in this area is expected to yield innovative solutions for addressing unmet medical needs, particularly in the fields of inflammation and neurodegeneration.